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Compound of Interest

Compound Name: 3-(4-methylsulfonylphenyl)phenol

CAS No.: 893737-42-3

Cat. No.: B3022873

Get Quote

Introduction & Chemical Identity
3-(4-methylsulfonylphenyl)phenol is a synthetic small molecule belonging to the diaryl

sulfone class. Unlike first-generation NSAIDs (non-selective), this molecule incorporates the

methylsulfonyl pharmacophore critical for COX-2 selectivity. It fits into the distinct "side pocket"

of the COX-2 active site, which is accessible due to the substitution of Isoleucine (in COX-1)

with Valine (in COX-2) at position 523.
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Property Data

CAS Number 893737-42-3

IUPAC Name 4'-(methylsulfonyl)[1,1'-biphenyl]-3-ol

Molecular Formula C₁₃H₁₂O₃S

Molecular Weight 248.30 g/mol

Solubility
DMSO (>20 mg/mL), Ethanol (Moderate), Water

(Poor)

pKa (Predicted) ~9.5 (Phenolic OH)

Probe Class Pharmacological Inhibitor / Structural Fragment

Mechanism of Action
COX-2 Selectivity Mechanism
The probe functions by competitive inhibition of the COX-2 enzyme. Its binding mode relies on

two key interactions:

The "Anchor": The 4-methylsulfonylphenyl moiety inserts into the hydrophobic side pocket of

COX-2 (bounded by Val523). The sulfone oxygens form hydrogen bonds with Arg120 and

Tyr355 at the base of the active site, or His90 depending on the specific binding pose.

The "Head": The 3-hydroxyphenyl (phenol) ring mimics the interactions of the arachidonic

acid backbone, potentially forming H-bonds with Tyr385 or Ser530, stabilizing the inhibitor

within the cyclooxygenase channel.

Electronic "Push-Pull" Character
The molecule features an electron-donating group (Phenol, -OH) and an electron-withdrawing

group (Sulfone, -SO₂Me) on a conjugated biphenyl system. This Donor-π-Acceptor (D-π-A)

architecture suggests potential solvatochromic properties, where the molecule's fluorescence

(if excited) or absorption shifts depending on the polarity of the binding pocket.

Experimental Application Areas

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Pharmacological Profiling (COX-1 vs. COX-2)
Use this probe to determine the selectivity ratio of novel anti-inflammatory scaffolds. It serves

as a simplified "core" structure to compare against complex inhibitors like Celecoxib or

Etoricoxib.

B. Fragment-Based Drug Discovery (FBDD)
Due to its low molecular weight (<250 Da) and high ligand efficiency, it is an excellent fragment

probe.

X-ray Crystallography: Soak COX-2 crystals with this probe to map the minimum

pharmacophore requirements for the side pocket.

NMR Screening: Use in Saturation Transfer Difference (STD) NMR to identify binding

orientation.

C. Cellular Inflammation Assays
Use as a tool compound to inhibit Prostaglandin E2 (PGE2) production in LPS-stimulated

macrophages (e.g., RAW 264.7 cells) to verify COX-2 dependent pathways.

Detailed Protocols
Protocol 1: Preparation and Storage

Stock Solution (100 mM): Dissolve 24.8 mg of powder in 1 mL of anhydrous DMSO. Vortex

until clear.

Storage: Aliquot into amber vials (light sensitive due to conjugation) and store at -20°C.

Stable for 6 months. Avoid freeze-thaw cycles.

Working Solution: Dilute 1:1000 in PBS or cell culture media immediately before use to

achieve 100 µM. Further serial dilutions (0.1 µM – 100 µM) are recommended for IC50

determination.

Protocol 2: In Vitro COX Inhibition Assay (Fluorescent)
Target: Determine IC50 for COX-2 vs COX-1.
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Materials:

Purified Ovine COX-1 and Human Recombinant COX-2 enzymes.

Arachidonic Acid (substrate).

ADHP (10-acetyl-3,7-dihydroxyphenoxazine) fluorogenic substrate (e.g., Amplex Red).

Workflow:

Enzyme Priming: Incubate 10 units of COX-1 or COX-2 with varying concentrations of 3-(4-
methylsulfonylphenyl)phenol (0.01 µM to 100 µM) in Tris-HCl buffer (pH 8.0) for 10

minutes at 37°C.

Reaction Initiation: Add a mix of Arachidonic Acid (100 µM final) and ADHP (50 µM).

Kinetics: The COX enzyme converts arachidonic acid to PGG2, then PGH2. The peroxidase

activity of COX reduces PGG2 to PGH2, simultaneously oxidizing ADHP to highly fluorescent

Resorufin.

Measurement: Monitor fluorescence (Ex/Em: 530/590 nm) for 10 minutes.

Analysis: Plot slope (RFU/min) vs. log[Inhibitor]. Calculate IC50 using non-linear regression

(4-parameter logistic fit).

Protocol 3: Cellular PGE2 Suppression Assay
Target: Verify functional inhibition in a biological system.

Cell Line: RAW 264.7 (Murine Macrophages).

Steps:

Seeding: Plate cells at

cells/well in a 96-well plate. Incubate 24h.

Induction & Treatment: Replace media with fresh DMEM containing:
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LPS (1 µg/mL) to induce COX-2 expression.

Probe: 3-(4-methylsulfonylphenyl)phenol (0.1, 1, 10, 50 µM).

Control: Vehicle (0.1% DMSO) + LPS.

Blank: Vehicle only (No LPS).

Incubation: Incubate for 18–24 hours at 37°C, 5% CO₂.

Harvest: Collect supernatant. Centrifuge (500xg, 5 min) to remove debris.

Quantification: Measure PGE2 levels in supernatant using a competitive PGE2 ELISA kit.

Viability Check: Perform an MTT or CCK-8 assay on the remaining cells to ensure the probe

is not cytotoxic at tested concentrations.

Pathway Visualization
The following diagram illustrates the specific intervention point of the probe within the

inflammatory cascade.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3022873/docs?utm_src=pdf-body#application-note-3-4-methylsulfonylphenyl-phenol-as-a-molecular-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane Phospholipids

Arachidonic Acid

Hydrolysis

Phospholipase A2 (PLA2)

COX-1
(Constitutive)

COX-2
(Inducible)

PGG2 / PGH2

3-(4-methylsulfonylphenyl)phenol
(Molecular Probe)

Weak/No Inhibition Selective Inhibition
(Side Pocket Binding)

Prostaglandin E2 (PGE2)
(Inflammation/Pain)

Thromboxane A2
(Platelets)

Click to download full resolution via product page

Caption: Mechanism of Action. The probe selectively targets the inducible COX-2 enzyme,

blocking the conversion of Arachidonic Acid to pro-inflammatory Prostaglandins, while sparing

the constitutive COX-1 pathway.

Data Analysis & Interpretation
When using this probe, expect the following results profile if the target is correctly engaged:
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Assay Type
Expected Result (COX-2
Selective)

Interpretation

Enzymatic IC50
COX-2: < 1 µM COX-1: > 50

µM

High selectivity ratio (>50-fold)

indicates successful side-

pocket engagement.

Cellular PGE2 Dose-dependent reduction
Confirms cell permeability and

functional inhibition of COX-2.

Cell Viability > 90% at effective dose

Confirms reduction in PGE2 is

due to enzyme inhibition, not

cell death.

Troubleshooting:

Low Potency: If IC50 is >10 µM, consider that the lack of a heterocyclic central ring (like the

furanone in Rofecoxib) may reduce rigid orientation. The biphenyl bond has rotational

freedom.

Fluorescence Interference: If using fluorescent assays, run a "Probe Only" control. The

biphenyl sulfone core may autofluoresce in the UV/Blue region.
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methylsulfonylphenyl-phenol-as-a-molecular-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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